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Compound of Interest

Compound Name: Fenitrothion

Cat. No.: B1672510 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis pathway for technical

grade fenitrothion, an organophosphate insecticide. The document details the chemical

reactions, experimental protocols, and critical quality parameters for the industrial production of

this compound. All quantitative data is presented in structured tables for ease of comparison,

and key processes are visualized using diagrams generated with Graphviz (DOT language).

Overview of the Synthesis Pathway
The industrial synthesis of technical grade fenitrothion is a multi-step process that primarily

involves the condensation of two key intermediates: 3-methyl-4-nitrophenol and O,O-dimethyl

phosphorochloridothioate (DMPCT). The overall reaction is an esterification where the phenolic

hydroxyl group of 3-methyl-4-nitrophenol attacks the phosphorus atom of DMPCT, leading to

the formation of fenitrothion and hydrochloric acid as a byproduct.

The synthesis can be broken down into three main stages:

Stage 1: Synthesis of 3-Methyl-4-nitrophenol

Stage 2: Synthesis of O,O-Dimethyl phosphorochloridothioate (DMPCT)

Stage 3: Condensation Reaction to form Fenitrothion

A generalized workflow for the synthesis is depicted below:
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Fig. 1: Overall workflow for the synthesis of technical grade fenitrothion.

Experimental Protocols
Stage 1: Synthesis of 3-Methyl-4-nitrophenol
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The industrial production of 3-methyl-4-nitrophenol typically follows a two-step process

involving the nitrosation of m-cresol followed by oxidation.

2.1.1. Nitrosation of m-Cresol

Reaction: m-cresol is reacted with sodium nitrite in the presence of a mineral acid, such as

sulfuric acid, to form 4-nitroso-m-cresol.

Protocol:

To a stirred reactor containing 485 g of 60.2 wt% sulfuric acid, 49 g of industrial grade m-

cresol is added. The mixture is cooled to 0°C.

Over a period of 1 hour, 100.5 g of a 36.8 wt% aqueous solution of sodium nitrite is added,

ensuring the temperature does not exceed 5°C.[1]

The reaction mixture is stirred for an additional 30 minutes at the same temperature.

2.1.2. Oxidation of 4-Nitroso-m-cresol

Reaction: The intermediate 4-nitroso-m-cresol is then oxidized using nitric acid to yield 3-

methyl-4-nitrophenol.

Protocol:

To the reaction mixture from the nitrosation step, 320 g of 9.1 wt% nitric acid is added over

2 hours, while maintaining the temperature between 35-45°C.[1]

After the addition is complete, the mixture is stirred for an additional hour.

The product, 3-methyl-4-nitrophenol, is then isolated by filtration and washed. A yield of

approximately 87% can be expected.[2]

A more direct, one-step nitration method exists where m-cresol is added to a mixture of nitric

acid and sodium nitrite, which can achieve a higher yield but may be less selective.[2]
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Stage 2: Synthesis of O,O-Dimethyl
phosphorochloridothioate (DMPCT)
DMPCT is synthesized from phosphorus trichloride in a multi-step process.

Reaction Scheme:

PCl₃ + S → PSCl₃

PSCl₃ + CH₃OH → CH₃OP(S)Cl₂ + HCl

CH₃OP(S)Cl₂ + CH₃OH + NaOH → (CH₃O)₂P(S)Cl + NaCl + H₂O

Protocol:

Thiophosphorylation: Phosphorus trichloride is reacted with sulfur to produce

thiophosphoryl chloride (PSCl₃).

Methanolysis (Step 1): The resulting PSCl₃ is then reacted with methanol to form O-methyl

phosphorodichloridothioate.

Methanolysis (Step 2): This intermediate is further reacted with methanol in the presence

of a base, such as sodium hydroxide (methyl lye), to yield O,O-dimethyl

phosphorochloridothioate.[3] The reaction is typically carried out in a solvent like

dichloromethane.

Stage 3: Condensation of 3-Methyl-4-nitrophenol and
DMPCT
This final step involves the reaction of the two previously synthesized intermediates to produce

fenitrothion.

Reaction: (CH₃O)₂P(S)Cl + HOC₆H₃(CH₃)NO₂ → (CH₃O)₂P(S)OC₆H₃(CH₃)NO₂ + HCl

Protocol:

The synthesized 3-methyl-4-nitrophenol (2.5 mmol, 0.382 g) is added to the O,O-dimethyl

phosphorochloridothioate in toluene, which was synthesized in the previous step.
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The mixture is stirred at room temperature for 30 minutes.

A base, such as pyridine or triethylamine, is added to neutralize the hydrochloric acid that

is formed as a byproduct.

The reaction mixture is then refluxed at 70°C for 3 hours in an organic solvent like toluene

or xylene under anhydrous conditions.

After the reaction is complete, the solvent is evaporated under vacuum to yield the crude

product.

The crude technical fenitrothion is then purified, typically through washing and filtration,

to meet the required specifications.

Data Presentation: Specifications for Technical
Grade Fenitrothion
The quality of technical grade fenitrothion is critical for its efficacy and safety. The following

table summarizes the key specifications as per the Food and Agriculture Organization (FAO).

Parameter Specification

Fenitrothion Content ≥ 930 g/kg

S-methyl fenitrothion ≤ 5 g/kg

Tetramethyl pyrophosphorothioate (TMPP) ≤ 3 g/kg

Table 1: Specifications for Technical Grade Fenitrothion[4][5]

Mandatory Visualization: Synthesis Pathway
Diagram
The following diagram illustrates the chemical structures and reactions involved in the

synthesis of fenitrothion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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